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Compound of Interest |

Compound Name: Scandium chloride hexahydrate
CAS No.: 20662-14-0
Cat. No.: B1469579
- 7

Part 1: Strategic Overview & Rationale

In the landscape of Lewis acid catalysis, Scandium(lll) Chloride Hexahydrate (

) occupies a unique tactical niche.[1][2][3] Unlike traditional Lewis acids (e.qg.,

) which decompose violently in the presence of moisture,
Is water-tolerant.[1][2]

This stability allows for "Green" organic synthesis in aqueous media, eliminating the need for
strictly anhydrous conditions and hazardous drying agents.[2] Furthermore, it serves as the
primary cost-effective precursor for synthesizing Scandium(lll) Triflate (

), a "Super Lewis Acid" widely used in high-value drug discovery.[1][2]

Key Advantages[1][2][4]

e Aqueous Compatibility: Functions effectively in water/THF or water/alcohol mixtures.[1]

o Recyclability: The catalyst resides in the aqueous phase and can often be recovered after
extraction of organic products.
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e Precursor Utility: A scalable starting material for generating anhydrous organoscandium
complexes and triflates.[1][4]

Part 2: Chemical Profile & Handling[1][6]
Physical Properties

Property Data Note
Hexahydrate form is most
Formula
stable.[1]
MW 259.41 g/mol
) ] ] Deliquescent (absorbs
Appearance White crystalline solid ] ]
moisture from air).[1]
B ] Low: Hexanes, Toluene, DCM.
Solubility High: Water, Alcohols, THF
[11[2]
Does not require glovebox
. ) ) handling, but should be stored
Stability Air/Moisture Stable ) i
in a desiccator to prevent
clumping.[1]
Safety & Storage

e Hazards: Causes skin irritation and serious eye irritation.[1]

» Storage: Store in a tightly closed container. While water-stable, prolonged exposure to humid
air converts the free-flowing powder into a viscous paste, complicating weighing.[1][2]

Part 3: Critical Workflows & Protocols
Protocol A: In-Situ Preparation of Scandium(lil) Triflate

Rationale:

is significantly more active than the chloride but is expensive to purchase.[1] This protocol
converts the cost-effective chloride to the active triflate species.[1]

Reagents:
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e (1.0 equiv)[1][2]

 Trifluoromethanesulfonic acid (TfOH) (3.0 equiv)[1][2]
o Water (Solvent)[1][2]
Method:

Dissolution: Dissolve

(2.59 g, 10 mmol) in deionized water (10 mL).

 Acidification: Slowly add TfOH (4.5 g, 30 mmol) dropwise with stirring. Caution: Exothermic.
[1]

» Evaporation: Heat the solution to

to evaporate water and HCI gas.

» Dehydration (Critical): To obtain the active anhydrous catalyst, dry the resulting white solid at

under high vacuum (0.1 mmHg) for 4 hours.

 Validation: The resulting white powder is

, ready for moisture-sensitive acylation or Friedel-Crafts reactions.[1]

Protocol B: Aqueous Mukaiyama Aldol Reaction

Rationale: This reaction demonstrates the unique ability of Sc(lll) to activate aldehydes in the
presence of water, a feat impossible for Boron or Titanium Lewis acids.

Mechanism: Sc(lll) acts as a Lewis acid to activate the aldehyde carbonyl oxygen.[1] The large
ionic radius (0.745 A) and high coordination number (up to 9) allow Sc(lll) to exchange water
ligands rapidly, permitting substrate binding even in agueous solution.[1][2]

Reagents:

» Benzaldehyde (1.0 equiv)[1][2]
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Silyl Enol Ether (1.2 equiv)[1][2]

(0.1 equiv / 10 mol%)[1][2]

Solvent: THF/Water (9:1)[1][2]

Step-by-Step Procedure:

Catalyst Solution: In a round-bottom flask, dissolve

(26 mg, 0.1 mmol) in a mixture of THF (4.5 mL) and Water (0.5 mL).

Substrate Addition: Add Benzaldehyde (106 mg, 1.0 mmol) to the catalyst solution.
Reaction: Add the silyl enol ether (1.2 mmol) dropwise at room temperature (
).
Monitoring: Stir for 6—12 hours. Monitor via TLC (Solvent: Hexane/EtOAc).
Quench & Workup:
o Add aqueous HCI (1N, 2 mL) to hydrolyze the silyl intermediate.[1][2]
o Extract with Dichloromethane (
mL).[1]
o Dry organics over
and concentrate.[1]

Catalyst Recovery (Optional): The aqueous layer contains the Sc(lll) catalyst.[1] It can be
washed with hexane, concentrated, and reused.[2]

Protocol C: Friedel-Crafts Acylation (Solvent-Free)

Rationale:
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hydrates can catalyze acylation of aromatic alcohols/phenols with acid anhydrides without
solvent, driving the reaction via high local concentration.

Reagents:
e Substrate: Anisole or Phenol derivative (1.0 equiv)[1][2]
o Acylating Agent: Acetic Anhydride (1.2 equiv)[1][2]
o Catalyst:
(5 mol%)[1][2]

Method:

Mix: Combine substrate and acetic anhydride in a flask.
o Catalyze: Add
directly to the neat mixture.
o Heat: Stir at
for 4 hours.
o Workup: Dilute with EtOAc, wash with saturated

(to remove excess acid), dry, and concentrate.

Part 4: Mechanistic Visualization

The following diagram illustrates the catalytic cycle of Scandium in aqueous media. The key
feature is the Ligand Exchange Equilibrium, where Sc(lll) sheds water molecules to bind the
aldehyde, activates it for nucleophilic attack, and then releases the product to re-coordinate
water.[2]
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Figure 1: Catalytic cycle of Sc(lll) in agueous media, highlighting the equilibrium between water
ligands and substrate activation.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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